![molecular formula C23H28N2O2 B3812959 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide](/img/structure/B3812959.png)
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide
Overview
Description
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme, gamma-aminobutyric acid (GABA) aminotransferase. This compound has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, addiction, and anxiety.
Mechanism of Action
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide works by inhibiting the enzyme, GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide increases GABA levels in the brain, which can reduce seizure activity and anxiety-related behaviors.
Biochemical and Physiological Effects:
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been shown to increase GABA levels in the brain, which can reduce seizure activity and anxiety-related behaviors. Additionally, 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been shown to reduce drug-seeking behavior in animal models of addiction. However, further studies are needed to fully understand the biochemical and physiological effects of 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide.
Advantages and Limitations for Lab Experiments
One advantage of 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide is its high potency and selectivity for GABA aminotransferase. This allows for more precise and targeted studies of the effects of GABA in the brain. However, one limitation of 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide. One area of interest is its potential therapeutic applications in the treatment of addiction and anxiety disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide. Finally, there is a need for more research on the optimal dosing and administration of 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide in clinical settings.
Scientific Research Applications
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been studied for its potential therapeutic applications in the treatment of epilepsy, addiction, and anxiety. In preclinical studies, 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been shown to increase GABA levels in the brain, which can reduce seizure activity and anxiety-related behaviors. Additionally, 1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been shown to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
1-cyclobutyl-N-[2-(4-methoxyphenyl)phenyl]piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O2/c1-27-20-13-11-17(12-14-20)21-9-2-3-10-22(21)24-23(26)18-6-5-15-25(16-18)19-7-4-8-19/h2-3,9-14,18-19H,4-8,15-16H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJABBEZHXXGTLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3CCCN(C3)C4CCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclobutyl-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.